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Compound of Interest

Compound Name: Nickel(II) nitrite

Cat. No.: B098475 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Nickel(II) Nitrite. It outlines the

necessary personal protective equipment (PPE), procedural guidance for safe handling and

disposal, and emergency protocols.

Personal Protective Equipment (PPE)
When handling Nickel(II) Nitrite, it is crucial to use appropriate personal protective equipment

to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Protection Type Equipment Specification

Eye Protection
Chemical safety glasses or

goggles and a face shield

Must be worn at all times to

protect against splashes and

dust.[1]

Skin Protection

Nitrile or rubber gloves, and a

complete chemical-resistant

suit

Gloves should be properly

removed after handling, and

contaminated clothing should

be washed before reuse.[1][2]

Respiratory Protection NIOSH-approved respirator

Required when ventilation is

inadequate or when exposure

limits may be exceeded. For

exposures above 10 mg/m³, a

self-contained breathing

apparatus (SCBA) is

necessary.[1][3]

Additional Protection
Eyewash stations and quick-

drench showers

Must be readily accessible in

areas where Nickel(II) Nitrite is

handled and used.[1]

Exposure Limits
Occupational exposure limits for nickel and its compounds have been established by various

regulatory agencies.

Agency Exposure Limit (Time-Weighted Average)

OSHA 1 mg/m³ (8-hr TWA)

NIOSH 0.015 mg/m³ (10-hr TWA)[3]

ACGIH 0.1 mg/m³ (8-hr TWA, inhalable fraction)[3]

IDLH (Immediately Dangerous to Life or Health) 10 mg/m³ (as Ni)[4]
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Handling:

Training: Before working with Nickel(II) Nitrite, personnel must be trained on its proper

handling and storage procedures.[3]

Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood, to

minimize inhalation of dust or mists.[1][5]

Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not breathe dust.[1][5][6]

Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.[1][6]

Ignition Sources: Keep away from heat and sources of ignition. Nickel(II) Nitrite is an

oxidizer and can intensify fires.[1][5]

Storage:

Conditions: Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][2][5]

Incompatibilities: Store away from flammable substances, combustible materials, reducing

agents, metal powders, water, and moisture.[1]

Hygroscopic: The material is hygroscopic and should be stored under an inert gas.[1]

Emergency Procedures
Spill Response:

In the event of a Nickel(II) Nitrite spill, follow these steps to ensure safety and proper cleanup.

For small spills, isolate the area for at least 25 meters (75 feet). For large spills, consider an

initial downwind evacuation of at least 100 meters (330 feet).[7]
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Immediate Actions

Containment & Cleanup

Disposal

Post-Cleanup

Evacuate unnecessary personnel

Secure and control entrance to the area

Ensure adequate ventilation

Eliminate all ignition sources

Moisten spilled material with water or use a HEPA-filter vacuum

For liquid spills, use a non-combustible absorbent (vermiculite, sand)

If liquid spill

With a clean shovel, place material into a clean, dry, loosely covered container

Label container for disposal

Dispose of as hazardous waste according to regulations

Wash the spill area

DO NOT wash into sewer

Click to download full resolution via product page

Nickel(II) Nitrite Spill Response Workflow
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First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

including under the eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash the affected area with soap and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical assistance.[1]

Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention if respiratory problems occur.[1]

Ingestion: If swallowed, call a poison center or doctor immediately. Rinse mouth. Do not

induce vomiting unless directed by medical personnel.[1]

Disposal Plan
Dispose of Nickel(II) Nitrite and its containers as hazardous waste.[3] All disposal practices

must be in accordance with local, regional, national, and international regulations.[8] Do not

allow the material to enter drains or be released into the environment.[1]

Disposal Protocol:

Containment: Collect spilled material or waste in a suitable, sealed container for proper

disposal.[1]

Labeling: Clearly label the container with the contents and associated hazards.

Consultation: Contact your state's Department of Environmental Protection (DEP) or the

regional office of the Environmental Protection Agency (EPA) for specific disposal

recommendations.[3]

Professional Disposal: Arrange for a licensed hazardous waste disposal company to handle

the final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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